Cas no 17413-77-3 (2-(4-Ethylphenoxy)-2-methylpropanoic acid)

• Product Name: 2-(4-Ethylphenoxy)-2-methylpropanoic acid
• CAS No: 17413-77-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1076856
• Update Time: 2025-06-14

2-(4-Ethylphenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenoxy)-2-methylpropanoic acid
• 2-(4-ethylphenoxy)-2-methylpropanoic acid(SALTDATA: FREE)
• AC1LTG2T
• ALBB-000899
• BBL017346
• CTK4D4897
• SBB030070
• STK443875
• α-(4-Ethyl-phenoxy)-isobuttersaeure
• α--isobuttersaeure
• AKOS B013930
• ART-CHEM-BB B013930
• CHEMBRDG-BB 3013930

• Inchi： 1S/C12H16O3/c1-4-9-5-7-10(8-6-9)15-12(2,3)11(13)14/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： HHHGHRABZLIUAT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 2.49100

2-(4-Ethylphenoxy)-2-methylpropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Ethylphenoxy)-2-methylpropanoic acid

Recent Advances in the Study of 2-(4-Ethylphenoxy)-2-methylpropanoic Acid (CAS: 17413-77-3)

2-(4-Ethylphenoxy)-2-methylpropanoic acid (CAS: 17413-77-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of metabolic pathways and inflammatory responses. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent investigations have focused on the structural and functional characteristics of 2-(4-Ethylphenoxy)-2-methylpropanoic acid. The compound's unique structure, featuring an ethylphenoxy group and a methylpropanoic acid moiety, has been shown to interact with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a potent inhibitor of certain enzymes involved in lipid metabolism, suggesting potential applications in treating metabolic disorders such as hyperlipidemia and type 2 diabetes.

In addition to its metabolic effects, 2-(4-Ethylphenoxy)-2-methylpropanoic acid has been investigated for its anti-inflammatory properties. A recent preclinical study highlighted its ability to suppress pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of chronic inflammation. These findings position the compound as a promising candidate for further development in inflammatory disease therapeutics, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 2-(4-Ethylphenoxy)-2-methylpropanoic acid have also been areas of active research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced bioavailability and reduced off-target effects. For example, a 2024 study reported the development of a water-soluble derivative that maintains the parent compound's efficacy while improving its pharmacokinetic profile. Such innovations are critical for transitioning from laboratory research to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Ethylphenoxy)-2-methylpropanoic acid. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Nevertheless, the compound's multifaceted biological activities and structural versatility make it a valuable subject for ongoing research in chemical biology and drug discovery.

In conclusion, 2-(4-Ethylphenoxy)-2-methylpropanoic acid (CAS: 17413-77-3) represents a compelling area of study with significant therapeutic potential. Continued research into its mechanisms of action, structural optimization, and clinical applications will be essential for realizing its full benefits in the treatment of metabolic and inflammatory diseases.